Cas no 329-95-3 (3-Thia-7-azabicyclo[3.3.1]nonane)

• Product Name: 3-Thia-7-azabicyclo[3.3.1]nonane
• CAS No: 329-95-3
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 2822304
• PubChem ID: 15035835
• Update Time: 2025-09-24

3-Thia-7-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• DUYSRTMRDDRCQC-UHFFFAOYSA-N
• SCHEMBL6369384
• DTXSID00567305
• 3-thia-7-azabicyclo[3.3.1]-nonane
• EN300-658661
• 329-95-3
• 3-Thia-7-azabicyclo[3.3.1]nonane
• AKOS006357130

• Inchi： 1S/C7H13NS/c1-6-2-8-3-7(1)5-9-4-6/h6-8H,1-5H2
• InChI Key： DUYSRTMRDDRCQC-UHFFFAOYSA-N
• SMILES： S1CC2CNCC(C1)C2

Computed Properties

• Exact Mass: 143.07687059Da
• Monoisotopic Mass: 143.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes